Cas no 442903-53-9 (Benzoic acid, 3-amino-6-methoxy-2-methyl-, ethyl ester (9CI))

• Product Name: Benzoic acid, 3-amino-6-methoxy-2-methyl-, ethyl ester (9CI)
• CAS No: 442903-53-9
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 1023073
• PubChem ID: 45089834
• Update Time: 2025-04-20

Benzoic acid, 3-amino-6-methoxy-2-methyl-, ethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-amino-6-methoxy-2-methyl-, ethyl ester (9CI)
• SCHEMBL6905553
• 442903-53-9
• ethyl 3-amino-6-methoxy-2-methylbenzoate

• Inchi： 1S/C11H15NO3/c1-4-15-11(13)10-7(2)8(12)5-6-9(10)14-3/h5-6H,4,12H2,1-3H3
• InChI Key： JZEDMWVVYKBKQW-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C(C)=C1C(=O)OCC)N

Computed Properties

• Exact Mass: 209.105
• Monoisotopic Mass: 209.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.6A^2
• XLogP3: 1.8